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Compound of Interest

Compound Name:
2-(Dimethylaminomethyl)-1-

cyclohexanone hydrochloride

Cat. No.: B132901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-(Dimethylaminomethyl)-1-
cyclohexanone hydrochloride, a key intermediate in pharmaceutical research and organic

synthesis.[1][2][3] The synthesis is achieved via the Mannich reaction, a three-component

condensation of cyclohexanone, formaldehyde (as paraformaldehyde), and dimethylamine

hydrochloride.[2][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for the reactants and the final

product.
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Property Data Reference

Product Information

Chemical Name
2-(Dimethylaminomethyl)-1-

cyclohexanone hydrochloride
[5]

Molecular Formula C₉H₁₈ClNO [5]

Molecular Weight 191.70 g/mol [5][6]

Appearance White crystalline solid [1]

Melting Point (Crude) 143-144 °C [7]

Melting Point (Reported) 80-85 °C [1]

Reactant Information (10 mmol

scale)

Cyclohexanone 0.982 g (1.03 mL) [5][7]

Paraformaldehyde 0.360 g [5][7]

Dimethylammonium chloride 0.816 g [5][7]

Ethanol (Solvent)
4 mL (reaction), 2 mL

(recrystallization)
[5][7]

Acetone (Recrystallization) 20 mL [5][7]

Yield

Crude Yield (10 mmol scale) 1.64 g [7]

Experimental Protocol
This protocol is adapted from established procedures for the synthesis of 2-
(Dimethylaminomethyl)-1-cyclohexanone hydrochloride via the Mannich reaction.[2][5][7]

[8]

Materials:

Cyclohexanone
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Paraformaldehyde

Dimethylammonium chloride

Concentrated Hydrochloric Acid (HCl)

Ethanol

Acetone

Equipment:

25 mL Round bottom flask

Reflux condenser

Heatable magnetic stirrer and stir bar

Oil bath

Rotary evaporator

Büchner funnel and suction flask

Desiccator with silica gel

Procedure (10.0 mmol scale):

Reaction Setup: In a 25 mL round bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine cyclohexanone (0.982 g, 1.03 mL, 10.0 mmol), paraformaldehyde

(0.360 g, 12.0 mmol), dimethylammonium chloride (0.816 g, 10.0 mmol), and 4 mL of

ethanol.[5][7]

Acid Catalysis: Add 2 drops of concentrated hydrochloric acid to the mixture.[5][7]

Reflux: Heat the reaction mixture to reflux using an oil bath and stir for 4 hours.[5][7][8]

Work-up:
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Filter the hot solution to remove any insoluble impurities.[7][8]

Evaporate the solvent from the filtrate using a rotary evaporator.[5][7][8]

Crystallization:

Dissolve the resulting residue in 2 mL of hot ethanol.[5][7]

At room temperature, add 20 mL of acetone to the solution to induce crystallization.[5][7]

For complete crystallization, store the solution overnight in a freezer.[5][7][8]

Isolation and Drying:

Collect the crystallized product by suction filtration using a Büchner funnel.[7][8]

Dry the crude product in a desiccator over silica gel.[5][7][8]

Experimental Workflow Diagram
The following diagram illustrates the key stages of the synthesis protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.oc-praktikum.de/nop/en/instructions/pdf/4008_en.pdf
https://anthonycrasto.wordpress.com/2014/09/06/synthesis-of-2-dimethylaminomethyl-cyclohexanone-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7214624.htm
https://www.oc-praktikum.de/nop/en/instructions/pdf/4008_en.pdf
https://anthonycrasto.wordpress.com/2014/09/06/synthesis-of-2-dimethylaminomethyl-cyclohexanone-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7214624.htm
https://www.oc-praktikum.de/nop/en/instructions/pdf/4008_en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7214624.htm
https://www.oc-praktikum.de/nop/en/instructions/pdf/4008_en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7214624.htm
https://www.oc-praktikum.de/nop/en/instructions/pdf/4008_en.pdf
https://anthonycrasto.wordpress.com/2014/09/06/synthesis-of-2-dimethylaminomethyl-cyclohexanone-hydrochloride/
https://www.oc-praktikum.de/nop/en/instructions/pdf/4008_en.pdf
https://anthonycrasto.wordpress.com/2014/09/06/synthesis-of-2-dimethylaminomethyl-cyclohexanone-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7214624.htm
https://www.oc-praktikum.de/nop/en/instructions/pdf/4008_en.pdf
https://anthonycrasto.wordpress.com/2014/09/06/synthesis-of-2-dimethylaminomethyl-cyclohexanone-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Work-up

Purification

Combine Reactants:
- Cyclohexanone

- Paraformaldehyde
- Dimethylammonium Chloride

- Ethanol

Add Catalytic HCl

Reflux for 4 hours

Hot Filtration

Reaction Mixture

Solvent Evaporation
(Rotary Evaporator)

Dissolve in Hot Ethanol

Crude Residue

Add Acetone at RT

Store in Freezer Overnight

Suction Filtration

Dry in Desiccator

K

Final Product

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b132901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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